Cas no 1805487-08-4 (Methyl 4-bromo-2-cyano-5-methoxyphenylacetate)

Methyl 4-bromo-2-cyano-5-methoxyphenylacetate structure
1805487-08-4 structure
Product Name:Methyl 4-bromo-2-cyano-5-methoxyphenylacetate
CAS No:1805487-08-4
MF:C11H10BrNO3
MW:284.10600233078
CID:4971143
Update Time:2025-10-29

Methyl 4-bromo-2-cyano-5-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-bromo-2-cyano-5-methoxyphenylacetate
    • methyl 2-(4-bromo-2-cyano-5-methoxyphenyl)acetate
    • Inchi: 1S/C11H10BrNO3/c1-15-10-4-7(5-11(14)16-2)8(6-13)3-9(10)12/h3-4H,5H2,1-2H3
    • InChI Key: GJGDHGRPQQMYJB-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C#N)C(=CC=1OC)CC(=O)OC

Computed Properties

  • Exact Mass: 282.98441 g/mol
  • Monoisotopic Mass: 282.98441 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 59.3
  • Molecular Weight: 284.11

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Additional information on Methyl 4-bromo-2-cyano-5-methoxyphenylacetate

Methyl 4-bromo-2-cyano-5-methoxyphenylacetate (CAS No. 1805487-08-4): An Overview

Methyl 4-bromo-2-cyano-5-methoxyphenylacetate (CAS No. 1805487-08-4) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a bromo, cyano, and methoxy functional groups attached to a phenyl ring, making it an important intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical formula of Methyl 4-bromo-2-cyano-5-methoxyphenylacetate is C12H11BrNO3. Its molecular weight is approximately 291.12 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination, cyano substitution, and esterification processes. These reactions are carefully controlled to ensure high purity and yield, which are crucial for its use in sensitive applications such as drug discovery and development.

Recent research has highlighted the potential of Methyl 4-bromo-2-cyano-5-methoxyphenylacetate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 explored the use of this compound as a precursor for the synthesis of anti-inflammatory drugs. The researchers found that derivatives of Methyl 4-bromo-2-cyano-5-methoxyphenylacetate exhibited potent anti-inflammatory properties, making them promising candidates for further clinical evaluation.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, scientists investigated the role of Methyl 4-bromo-2-cyano-5-methoxyphenylacetate in the synthesis of compounds with potential anticancer activity. The results showed that certain derivatives of this compound were effective in inhibiting the growth of cancer cells in vitro, suggesting their potential as lead compounds for the development of new anticancer drugs.

The physical properties of Methyl 4-bromo-2-cyano-5-methoxyphenylacetate are also noteworthy. It is a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and acetone. Its melting point is around 75°C to 78°C, and it has a boiling point above 300°C under reduced pressure. These properties make it suitable for various synthetic procedures and analytical techniques.

The stability and reactivity of Methyl 4-bromo-2-cyano-5-methoxyphenylacetate have been extensively studied. It is generally stable under normal laboratory conditions but can undergo various chemical transformations when exposed to specific reagents or conditions. For example, it can be readily converted into other functionalized derivatives through nucleophilic substitution reactions or coupling reactions with other organic molecules.

In terms of safety and handling, Methyl 4-bromo-2-cyano-5-methoxyphenylacetate should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks. It is important to follow all relevant safety guidelines and regulations when working with this compound in a laboratory setting.

The market demand for Methyl 4-bromo-2-cyano-5-methoxyphenylacetate has been steadily increasing due to its wide range of applications in pharmaceutical research and development. Key players in the chemical industry are investing heavily in the production and distribution of this compound to meet growing demand. Additionally, ongoing research and development efforts are focused on optimizing synthetic routes to improve yield and reduce costs.

In conclusion, Methyl 4-bromo-2-cyano-5-methoxyphenylacetate (CAS No. 1805487-08-4) is a valuable compound with significant potential in various scientific and industrial applications. Its unique molecular structure and versatile reactivity make it an important intermediate in the synthesis of bioactive molecules and pharmaceuticals. As research continues to uncover new applications for this compound, its importance in the field of chemical biology and medicinal chemistry is likely to grow even further.

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